![molecular formula C12H17N5O2 B2990082 3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione CAS No. 941937-05-9](/img/structure/B2990082.png)
3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione
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Description
3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione, also known as MPD, is a purine derivative that has been extensively studied for its potential applications in scientific research. MPD is a potent antagonist of the adenosine A1 receptor and has been shown to have a wide range of effects on various physiological and biochemical processes.
Scientific Research Applications
Ionisation and Methylation Reactions of Purine-6,8-diones
Purine-6,8-diones, categorized based on their substitution patterns, exhibit distinct ionization and methylation behaviors. For instance, compounds with a 3-methyl substituent (similar to the compound ) tend to form anions primarily by proton loss from position 9. Their methylation typically occurs at position 9, unless steric hindrance from the 3-methyl group redirects the reaction. This characteristic reactivity provides insights into the potential modifications and derivatizations of such compounds for various scientific applications (Rahat, Bergmann, & Tamir, 1974).
Pharmacological Evaluation of Purine Derivatives
Purine derivatives, including those similar to "3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione," have been extensively studied for their potential receptor affinity and pharmacological properties. For example, a study on 8-aminoalkyl derivatives of purine-2,6-dione revealed compounds with promising psychotropic activities, particularly as ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors. Such compounds have shown anxiolytic and antidepressant properties in pharmacological evaluations, indicating the potential of purine derivatives in developing new therapeutic agents (Chłoń-Rzepa et al., 2013).
Molecular Interactions of Methylxanthines
The study of molecular interactions in methylxanthines, which share structural similarities with purine derivatives, provides valuable insights into the potential biological activities of compounds like "this compound." Investigations into the nuclear quadrupole resonance of methylxanthines have elucidated the role of intra- and intermolecular interactions, such as hydrogen bonds and π-π stacking, in determining the biological activity profiles of these compounds. Understanding these molecular interactions can guide the design and synthesis of purine derivatives with targeted pharmacological effects (Latosińska et al., 2014).
properties
IUPAC Name |
3-methyl-8-(4-methylpiperidin-1-yl)-7H-purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O2/c1-7-3-5-17(6-4-7)11-13-8-9(14-11)16(2)12(19)15-10(8)18/h7H,3-6H2,1-2H3,(H,13,14)(H,15,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRWPHXXAOJBANP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC3=C(N2)C(=O)NC(=O)N3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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